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Compound of Interest

Compound Name: M1001

Cat. No.: B15576307

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the safe handling, storage, and disposal
of M1001, a small molecule agonist of Hypoxia-Inducible Factor-2a (HIF-2a). Adherence to
these guidelines is crucial to ensure personnel safety and maintain the integrity of experimental
results.

Compound Information

¢ Chemical Name: 3-((2-(pyrrolidin-1-yl)phenyl)amino)benzo[d]isothiazole 1,1-dioxide
 Biological Target: Hypoxia-Inducible Factor-2a (HIF-2a)

e Mechanism of Action: M1001 is an agonist that binds to the PAS-B domain of the HIF-2a
subunit, stabilizing it and promoting its downstream signaling activity.[1]

Hazard Identification and Safety Data

M1001 is a chemical compound that requires careful handling. The following table summarizes
its known hazards based on the Globally Harmonized System of Classification and Labelling of
Chemicals (GHS).[2] A substance-specific Safety Data Sheet (SDS) should always be
consulted for comprehensive safety information.

Table 1: GHS Hazard Classification for M1001[2]
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GHS Classification Hazard Statement Description

Acute Toxicity, Oral (Category

2 H302 Harmful if swallowed.

Skin Irritation (Category 2) H315 Causes skin irritation.

Eye Irritation (Category 2A) H319 Causes serious eye irritation.
Specific Target Organ Toxicity - H335 May cause respiratory

Single Exposure (Category 3)

irritation.

Table 2: Physical and Chemical Properties

Property Value
Molecular Formula C21H21N302S
Molecular Weight 379.48 g/mol
Appearance Solid powder
B Data not available. Presumed soluble in DMSO
Solubility ]
for stock solutions.
. Data not available. Store under desiccating
Stability -
conditions.
LD50/LC50 Data not available.

Safe Handling and Storage Protocols

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling M1001. This includes:

o Chemical-resistant gloves (e.g., nitrile)
o Safety goggles or a face shield

e Alaboratory coat
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Engineering Controls

o All work with solid M1001 and concentrated stock solutions should be conducted in a
certified chemical fume hood to minimize inhalation exposure.

e An enclosed balance should be used for weighing the powdered compound.

Storage

o Store M1001 in a tightly sealed container in a cool, dry, and well-ventilated area.
o Keep away from incompatible materials.
e For long-term storage of the solid compound, -20°C is recommended.

o Stock solutions in DMSO should be aliquoted and stored at -20°C or -80°C to avoid repeated
freeze-thaw cycles.

Experimental Protocols
Preparation of Stock Solutions

This protocol describes the preparation of a 10 mM stock solution of M1001 in Dimethyl
Sulfoxide (DMSO).

Materials:

M1001 solid powder

Anhydrous DMSO

Sterile, amber microcentrifuge tubes

Calibrated precision balance

Vortex mixer

Procedure:
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Equilibrate: Allow the vial of M1001 to reach room temperature before opening to prevent
moisture condensation.

Weighing: In a chemical fume hood, accurately weigh the desired amount of M1001 powder.
For 1 mL of a 10 mM stock solution, weigh 3.795 mg of M1001.

Dissolution: Add the appropriate volume of anhydrous DMSO to the M1001 powder. For a 10
mM solution with 3.795 mg of M1001, add 1 mL of DMSO.

Mixing: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution, but avoid excessive heat.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,
amber microcentrifuge tubes. Store at -20°C or -80°C.

Use in Cell-Based Assays

This protocol provides a general guideline for treating cells with M1001.
Procedure:

Prepare Working Solution: On the day of the experiment, thaw an aliquot of the M1001
DMSO stock solution. Prepare a working solution by diluting the stock solution in the
appropriate cell culture medium. It is recommended to perform a serial dilution to reach the
final desired concentration.

Vehicle Control: Always include a vehicle control in your experiments. This control should
contain the same final concentration of DMSO as the M1001-treated samples. The final
DMSO concentration in cell culture should typically be kept below 0.5% to avoid cytotoxicity.

Cell Treatment: Add the M1001 working solution to your cells and incubate for the desired
time period.

Immediate Use: Prepare working solutions fresh for each experiment and use them
immediately.

Disposal Protocol
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Proper disposal of M1001 and contaminated materials is mandatory to ensure environmental
health and safety.

Procedure:
o Personal Protective Equipment (PPE): Wear appropriate PPE as described in section 3.1.
o Waste Segregation:

o Solid Waste: Collect all solid M1001 waste, including residual powder and contaminated
items (e.g., weigh boats, pipette tips), in a dedicated, sealed, and clearly labeled
hazardous waste container.[2]

o Liquid Waste: Collect all liquid waste containing M1001, including unused stock and
working solutions, in a designated hazardous liquid waste container compatible with the
solvent.[2]

o Empty Containers: Triple-rinse empty M1001 containers with a suitable solvent. Collect the
rinsate as hazardous liquid waste. Deface the label on the empty container before disposing
of it according to your institution's guidelines.[2]

» Storage of Waste: Store sealed hazardous waste containers in a designated and secure
satellite accumulation area.[2]

» Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
department to schedule a pickup for the hazardous waste. Do not dispose of M1001 down
the drain or in regular trash.[2]

o Decontamination: Thoroughly decontaminate all surfaces and equipment that came into
contact with M1001 using an appropriate solvent and cleaning agents. Dispose of all
cleaning materials as hazardous waste.[2]

Visualizations
M1001 Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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